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Compound of Interest

Compound Name:
4-(4-Chlorophenyl)-2-

(methylthio)pyrimidine

CAS No.: 434941-55-6

Cat. No.: B1608141

Get Quote

Strategic Sourcing & Utilization of 4-(4-
Chlorophenyl)-2-(methylthio)pyrimidine
Executive Summary: The "Linchpin" Scaffold
In the landscape of kinase inhibitor discovery, 4-(4-Chlorophenyl)-2-(methylthio)pyrimidine
(CAS 434941-55-6) serves as a critical "linchpin" intermediate.[1] Unlike commodity reagents,

this compound is a specialized scaffold designed for late-stage diversification.[1] Its value lies

in the 2-methylthio (SMe) handle—a latent electrophile that, upon oxidation, allows for rapid

nucleophilic aromatic substitution (

) to introduce diversity at the ATP-binding interface of kinases such as p38 MAPK, CDK4/6, and
Src.[1]

This guide addresses the commercial availability gap for this compound and provides a self-

validating protocol for its in-house synthesis and downstream application, ensuring your

research workflow remains uninterrupted by supply chain volatility.[1]
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Chemical Profile & Specifications
Before integrating this compound into a library generation campaign, verify the following

physicochemical parameters.

Table 1: Compound Specifications

Parameter Specification

Chemical Name 4-(4-Chlorophenyl)-2-(methylthio)pyrimidine

CAS Number 434941-55-6

Molecular Formula

Molecular Weight 236.72 g/mol

Structure (SMILES) CSC1=NC=CC(=N1)C2=CC=C(C=C2)Cl

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DCM, Ethyl Acetate; Insoluble

in water

Purity Standard
>95% (HPLC), confirmed by

H-NMR

Storage 2–8°C, inert atmosphere (Argon/Nitrogen)

Commercial Landscape: Buy vs. Build Analysis
Commercially, CAS 434941-55-6 is classified as a Tier 3 Specialty Building Block.[1] It is not

routinely stocked in bulk by major catalog suppliers (e.g., Sigma-Aldrich core catalog) but is

available through boutique synthesis houses and chemical trading platforms.[1]

Table 2: Sourcing Matrix
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Sourcing
Channel

Typical Lead
Time

Cost Estimate
(USD)

Reliability Risk
Recommended
For

Boutique

Suppliers (e.g.,

Abacipharm,

Guidechem

listings)

2–3 Weeks
High (

500 / g)

Medium (Batch

variability)

Small scale

(<1g) screening

Custom

Synthesis

(CROs)

4–6 Weeks High (FTE rates)
Low (Guaranteed

specs)
Scale-up (>100g)

In-House

Synthesis

(Protocol Below)

2–3 Days Low (<$10 / g)
Low (Internal

control)

Library

generation (5–

50g)

Senior Scientist Insight:For campaigns requiring >5 grams, the "Buy" option is cost-prohibitive

and time-inefficient.[1] The synthesis (detailed below) is a robust, one-step Suzuki coupling

from cheap commodity precursors.[1] I strongly recommend the "Build" approach for any

medicinal chemistry campaign.

The "Build" Protocol: In-House Synthesis
Objective: Synthesize 4-(4-Chlorophenyl)-2-(methylthio)pyrimidine on a 10g scale. Reaction

Type: Palladium-catalyzed Suzuki-Miyaura Cross-Coupling.[1]

Reaction Scheme Visualization
The following diagram illustrates the convergent synthesis and the critical energetic inputs

required for the catalytic cycle.
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Figure 1: Convergent Suzuki coupling pathway utilizing commercially available 4-chloro-2-

(methylthio)pyrimidine.

Step-by-Step Methodology
Charge Reactor: To a 250 mL round-bottom flask, add:

4-Chloro-2-(methylthio)pyrimidine (1.0 eq, 10.0 g, 62.2 mmol)[1]

4-Chlorophenylboronic acid (1.1 eq, 10.7 g, 68.4 mmol)[1]

Dioxane (100 mL) and 2M

(62 mL, 2.0 eq).[1]

Degas: Sparge the biphasic mixture with Argon for 15 minutes. Critical Step: Oxygen poisons

the Pd catalyst.

Catalyst Addition: Add

(0.03 eq, 1.5 g).

Reaction: Heat to reflux (100°C) for 4 hours. Monitor by TLC (Hexane/EtOAc 4:1) or LCMS.

[1]

Workup: Cool to RT. Dilute with EtOAc (200 mL). Wash with water (2x) and brine (1x).[1] Dry

organic layer over
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.[1]

Purification: Concentrate in vacuo. Recrystallize from Ethanol or purify via silica flash

chromatography (0-10% EtOAc in Hexanes).[1]

Expected Yield: 85–90% (approx. 12–13 g).[1]

Downstream Application: The "Linker Activation"
Strategy
Why this scaffold? The methylthio group is robust during the Suzuki coupling but can be

"activated" later to install diverse amines.[1] This is the standard workflow for generating p38

MAPK or CDK inhibitor libraries.[1]

Library Generation Workflow
The workflow involves oxidizing the sulfide to a sulfone (a good leaving group), followed by

displacement.[1]
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Figure 2: Activation strategy converting the inert methylthio group into a reactive sulfone for

library diversification.[1]

Protocol for Library Synthesis[1]
Oxidation: Dissolve scaffold (1 eq) in DCM. Add mCPBA (2.2 eq) at 0°C. Stir RT for 2h.

Wash with

(aq).[1] Isolate sulfone.[1]

Displacement: Dissolve sulfone (1 eq) in DMSO. Add Amine (

, 1.5 eq) and DIPEA (2 eq).[1] Heat at 80°C for 4–12h.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1608141/docs?utm_src=pdf-body-img#commercial-availability-of-4-4-chlorophenyl-2-methylthio-pyrimidine-for-research
https://pubchem.ncbi.nlm.nih.gov/patent/US9499486
https://pubchem.ncbi.nlm.nih.gov/patent/US9499486
https://pubchem.ncbi.nlm.nih.gov/patent/US9499486
https://pubchem.ncbi.nlm.nih.gov/patent/US9499486
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608141?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Result: A library of 2-amino-4-(4-chlorophenyl)pyrimidines, a privileged structure in kinase

inhibition [1, 2].[1]

Quality Control & Validation
To ensure the integrity of your "Build" process, validate the product using these markers:

NMR (DMSO-

): Look for the diagnostic methylthio singlet at δ 2.60 ppm.[1] The pyrimidine protons should
appear as doublets at δ 8.6 and δ 7.8 ppm.[1]

LCMS: Expect a mass of 237.0 (M+H).[1] The Chlorine isotope pattern (

) should show a characteristic 3:1 ratio in the molecular ion cluster.[1]

References
PubChem Patent Summary.Kinase Inhibitor (US-9499486-B2).[1] National Library of

Medicine.[1] Available at: [Link][1]

Google Patents.Certain CDK4/6 inhibitors and pharmaceutically acceptable salts thereof

(US10835535B2).[1][2] Available at: [1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1608141/docs#commercial-availability-of-4-4-
chlorophenyl-2-methylthio-pyrimidine-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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